Cas no 65642-53-7 (1-(5-Methyl-3-phenyl-1H-indazol-1-yl)ethan-1-one)

• Product Name: 1-(5-Methyl-3-phenyl-1H-indazol-1-yl)ethan-1-one
• CAS No: 65642-53-7
• MF: C₁₆H₁₄N₂O
• MW: 250.295163631439
• CID: 2794282
• PubChem ID: 13706094
• Update Time: 2025-04-21

1-(5-Methyl-3-phenyl-1H-indazol-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(5-methyl-3-phenyl-1H-indazol-1-yl)ethanone
• DTXSID30547236
• 65642-53-7
• AKOS002254843
• STL257356
• 1-(5-Methyl-3-phenyl-1H-indazol-1-yl)ethan-1-one
• 1H-Indazole, 1-acetyl-5-methyl-3-phenyl-

• Inchi： 1S/C16H14N2O/c1-11-8-9-15-14(10-11)16(17-18(15)12(2)19)13-6-4-3-5-7-13/h3-10H,1-2H3
• InChI Key： KSERVVBVKSJHIQ-UHFFFAOYSA-N
• SMILES： O=C(C)N1C2C=CC(C)=CC=2C(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 250.110613074Da
• Monoisotopic Mass: 250.110613074Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 34.9Ų